Cas no 2034610-10-9 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 2034610-10-9
• MF: C₁₈H₁₅N₅OS
• MW: 349.409601449966
• CID: 5766197
• PubChem ID: 119105594
• Update Time: 2025-10-23

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS026704661
• N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide
• N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-1,3-benzothiazole-2-carboxamide
• F6561-6382
• 2034610-10-9

• Inchi： 1S/C18H15N5OS/c1-23-11-13(10-21-23)16-12(5-4-8-19-16)9-20-17(24)18-22-14-6-2-3-7-15(14)25-18/h2-8,10-11H,9H2,1H3,(H,20,24)
• InChI Key： YMVVHIKYFXHQCK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC1=CC=CN=C1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 349.09973129g/mol
• Monoisotopic Mass: 349.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide

Compound CAS No. 2034610-10-9: N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide

The compound N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2034610-10-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzothiazole core, a pyridine ring, and a pyrazole moiety. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and materials science. The benzothiazole moiety is known for its ability to act as a versatile scaffold for the construction of bioactive molecules. In this compound, the benzothiazole ring is further functionalized with a carboxamide group, which enhances its ability to form hydrogen bonds and interact with biological targets. This feature makes it particularly interesting for researchers exploring new therapeutic agents.

The presence of the pyridine ring in the molecule introduces additional electronic effects and aromaticity, which can influence the compound's stability and reactivity. The substitution pattern on the pyridine ring, specifically at position 3, plays a critical role in determining its chemical behavior. The attachment of a methyl-substituted pyrazole group at this position further modulates the electronic properties of the molecule, potentially enhancing its bioavailability and pharmacokinetic profile.

One of the most intriguing aspects of this compound is its potential application in catalysis. Recent research has demonstrated that benzothiazole derivatives can serve as effective ligands in transition metal-catalyzed reactions. The combination of the benzothiazole, pyridine, and pyrazole moieties in this compound creates a unique environment that may facilitate catalytic cycles in organic synthesis. This makes it a promising candidate for developing new catalysts with improved efficiency and selectivity.

In addition to its catalytic applications, this compound has shown promise in the field of materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers are currently exploring how the electronic properties of this compound can be optimized for use in next-generation electronic devices.

The synthesis of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide involves a series of carefully designed organic reactions. The process typically begins with the preparation of the benzothiazole derivative, followed by functionalization with the pyridine-pyrazole moiety. Recent advancements in synthetic chemistry have made it possible to achieve higher yields and better purity levels for this compound, making it more accessible for large-scale applications.

From an environmental perspective, this compound has been shown to exhibit low toxicity levels in preliminary studies. Its stability under various conditions suggests that it could be used safely in industrial processes without posing significant risks to human health or the environment. However, further research is needed to fully understand its long-term effects and degradation pathways.

In conclusion, N-{[2-(1-methyl-1H-pyrazol-4-y